Cas no 1170415-47-0 (2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}-N,N-diethylacetamide)

• Product name: 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}-N,N-diethylacetamide
• CAS No: 1170415-47-0
• MF: C₁₆H₂₅N₅O₂
• MW: 319.40200304985
• CID: 6088803
• PubChem ID: 44036932

2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}-N,N-diethylacetamide
• F2459-2123
• 1170415-47-0
• AKOS024650014
• 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide
• 2-(1-(tert-butyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N,N-diethylacetamide
• 2-(1-tert-butyl-4-methyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl)-N,N-diethylacetamide

• Inchi： 1S/C16H25N5O2/c1-7-19(8-2)13(22)10-20-15(23)14-12(11(3)18-20)9-17-21(14)16(4,5)6/h9H,7-8,10H2,1-6H3
• InChI Key： LZXICSXHFJCUJA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2C(C)(C)C)C(C)=NN1CC(N(CC)CC)=O

Computed Properties

• Exact Mass: 319.20082506g/mol
• Monoisotopic Mass: 319.20082506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.8Ų

Additional information on 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo3,4-dpyridazin-6-yl}-N,N-diethylacetamide

Comprehensive Analysis of 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide (CAS No. 1170415-47-0)

The compound 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide (CAS No. 1170415-47-0) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a pyrazolo[3,4-d]pyridazine core with a tert-butyl group and a diethylacetamide side chain, making it a subject of interest in pharmaceutical and agrochemical research. Researchers are increasingly exploring its potential applications due to its modularity and bioactivity, particularly in targeting specific enzymatic pathways.

In recent years, the demand for novel heterocyclic compounds like 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide has surged, driven by advancements in drug discovery and material science. A key area of focus is its role in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with growing user searches for "small molecule inhibitors" and "heterocyclic drug candidates," reflecting the compound's relevance in cutting-edge research.

The synthesis of CAS No. 1170415-47-0 involves multi-step organic reactions, including cyclization and amidation, to achieve its high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its structure, a point often queried in scientific forums. Its stability under various pH conditions and solubility profiles are also frequently discussed, as these properties dictate its applicability in formulation development.

From an industrial perspective, scalability and cost-efficiency are paramount. The tert-butyl moiety in 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide offers steric protection, enhancing metabolic stability—a feature highly sought after in lead optimization workflows. This aligns with trending searches for "improving drug half-life" and "bioavailability enhancement strategies," underscoring its practical utility.

Environmental and regulatory considerations are equally critical. While CAS No. 1170415-47-0 is not classified as hazardous, its ecological impact during large-scale production warrants scrutiny. Sustainable synthesis methods, such as catalysis and green chemistry approaches, are increasingly integrated into its manufacturing, resonating with the industry's shift toward eco-friendly practices.

In summary, 2-{1-tert-butyl-4-methyl-7-oxo-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N,N-diethylacetamide represents a versatile scaffold with broad potential. Its intersection with high-impact research areas and alignment with user-driven queries positions it as a compound of enduring scientific and commercial significance.